Cas no 681230-29-5 (3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole)

• Product Name: 3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
• CAS No: 681230-29-5
• MF: C₃₈H₂₈N₂
• MW: 512.642329216003
• CID: 2101223
• PubChem ID: 22635180
• Update Time: 2025-04-21

3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
• 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-methyl-
• DTXSID50627180
• ZVQPLPSCABMKLZ-UHFFFAOYSA-N
• 681230-29-5
• SCHEMBL1322395
• 9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(3-methyl-9H-carbazole)
• 4,4'-Bis(3-methylcarbazol-9-yl)biphenyl

• Inchi： 1S/C38H28N2/c1-25-11-21-37-33(23-25)31-7-3-5-9-35(31)39(37)29-17-13-27(14-18-29)28-15-19-30(20-16-28)40-36-10-6-4-8-32(36)34-24-26(2)12-22-38(34)40/h3-24H,1-2H3
• InChI Key： ZVQPLPSCABMKLZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC(C)=CC=C23)C2C=CC=CC=2C2=CC(C)=CC=C12

Computed Properties

• Exact Mass: 512.225248902Da
• Monoisotopic Mass: 512.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 9.9Ų